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Compound of Interest

Compound Name: FT827

Cat. No.: B607561

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment.
This document provides a comprehensive, step-by-step guide for the proper disposal of FT827,
a selective and covalent ubiquitin-specific protease 7 (USP7) inhibitor. In the absence of
specific disposal protocols for FT827, the following procedures are based on general best
practices for the disposal of hazardous chemical waste in a laboratory setting.

Disclaimer: These are general guidelines. Always consult your institution's specific
Environmental Health and Safety (EHS) protocols and the manufacturer's Safety Data Sheet
(SDS) for the most accurate and compliant disposal information.

Chemical and Physical Properties of FT827

A summary of the key properties of FT827 is provided below to inform safe handling and
disposal decisions.
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Property Value

N-(4'-(4-hydroxy-4-((1-methyl-4-oxo-1,4-dihydro-
: 5H-pyrazolo[3,4-d]pyrimidin-5-
Chemical Name
yl)methyl)piperidine-1-carbonyl)-[1,1'-

biphenyl]-2-yl)ethenesulfonamide

CAS Number 1959537-86-0
Molecular Formula C27H28N605S
Molecular Weight 548.62 g/mol
Appearance Crystalline solid
Solubility Soluble in DMSO

Experimental Protocols for Disposal

The proper disposal of FT827, like other potent chemical inhibitors, follows a structured
protocol to minimize risk to personnel and the environment. Chemical waste is regulated by the
Environmental Protection Agency (EPA) and must be handled accordingly.[1]

Step 1: Waste Identification and Segregation

 |dentify as Hazardous Waste: Due to its biological activity and chemical nature, FT827
should be treated as hazardous chemical waste.

e Segregate Waste Streams: Do not mix FT827 waste with other waste types. Maintain
separate, clearly labeled waste containers for:

o Solid Waste: Unused or expired FT827 powder, contaminated personal protective
equipment (PPE) such as gloves and weighing papers.

o Liquid Waste: Solutions containing FT827, such as stock solutions in DMSO or
experimental media.

o Sharps Waste: Contaminated needles, syringes, or pipette tips.
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o Compatibility Check: Ensure that FT827 waste is not mixed with incompatible chemicals that
could cause a dangerous reaction. For instance, store it separately from strong acids, bases,
and oxidizing agents.[2]

Step 2: Container Management

o Select Appropriate Containers: Use containers that are compatible with the chemical waste.
For FT827, high-density polyethylene (HDPE) or glass containers are generally suitable.[1]

o Container Condition: Ensure containers are in good condition, with no cracks or leaks, and
have a secure, screw-on cap.[2]

o Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except
when adding waste.[3]

» Do Not Overfill: Fill containers to no more than 90% capacity to allow for expansion and
prevent spills.

Step 3: Labeling
Proper labeling is critical for safe disposal.

o Affix a Hazardous Waste Tag: Your institution's EHS department will provide official
hazardous waste tags.

o Complete the Tag Information: The tag must include:
o The words "Hazardous Waste".[1]

o The full chemical name: "FT827" and any solvents (e.g., Dimethyl Sulfoxide). Avoid
abbreviations.[1]

o The concentration and quantity of each component.
o The date the waste was first added to the container (accumulation start date).

o The Principal Investigator's name, lab location, and contact information.[1]
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o The relevant hazard pictograms (e.g., health hazard, environmental hazard).[1]

Step 4: Storage

o Designated Satellite Accumulation Area (SAA): Store the labeled waste container in a
designated SAA, which should be at or near the point of generation.[3]

e Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills from spreading.

e Secure Storage: Store the waste in a location that is secure and away from general
laboratory traffic.

Step 5: Disposal and Pickup

e Schedule a Pickup: Once the container is full or has been in storage for the maximum
allowable time (often 9-12 months, check with your EHS), schedule a waste pickup with your
institution's EHS department.[3]

e Do Not Dispose in Regular Trash or Drains: Under no circumstances should FT827 or its
solutions be disposed of in the regular trash or poured down the sink.[1][4] This is illegal and
can harm the environment.

Disposal of Empty Containers

o Triple Rinse: To be considered non-hazardous, an empty container of FT827 must be triple-
rinsed with a suitable solvent (e.g., ethanol or acetone).[5]

o Collect Rinsate: The rinsate from this process must be collected and disposed of as
hazardous liquid waste.[5]

o Deface Label: After rinsing and air-drying in a fume hood, completely deface or remove the
original label.[5]

» Dispose of Container: The clean, defaced container can then typically be disposed of in the
regular laboratory glass or plastic recycling.
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Visualizing the Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of FT827.

FT827 Disposal Workflow
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Caption: General workflow for the safe disposal of FT827.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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